Cas no 2229657-94-5 (tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate
• CAS No: 2229657-94-5
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6259075
• PubChem ID: 165783562
• Update Time: 2025-10-28

tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate
• EN300-1895279
• 2229657-94-5

• Inchi： 1S/C16H30N2O2/c1-13(17)8-5-6-9-14-10-7-11-18(12-14)15(19)20-16(2,3)4/h5,8,13-14H,6-7,9-12,17H2,1-4H3/b8-5+
• InChI Key： MGGCJJQQWHTKGB-VMPITWQZSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CC/C=C/C(C)N)C1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate

tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate (CAS No. 2229657-94-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure, combines the functional groups of a tert-butyl ester and a piperidine ring, making it a valuable intermediate in the synthesis of various bioactive molecules. Recent advancements in synthetic methodologies have further enhanced its utility, positioning it as a key player in modern chemical research.

The molecular structure of tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate is notable for its piperidine derivative core, which is a six-membered ring containing one nitrogen atom. The presence of an amine group at the 5-position of the hexen chain introduces additional reactivity, enabling the compound to participate in a wide range of chemical transformations. This feature has been exploited in recent studies to develop novel drug delivery systems and advanced materials with tailored properties.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive agents. Researchers have successfully utilized tert-butyl 3-(5-aminohex-3-en-1-yl)piperidine-1-carboxylate to construct complex molecular frameworks with potential therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to design inhibitors for key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent studies have also highlighted the potential of this compound in materials science, particularly in the development of stimuli-responsive polymers. The incorporation of tert-butyl 3-(5-amino hexen piperidine carboxy late) into polymer backbones has enabled the creation of materials that exhibit reversible changes in their physical properties under specific environmental conditions, such as temperature or pH changes. These advancements open new avenues for applications in drug delivery, sensors, and adaptive materials.

In terms of synthesis, tert-butyl 3-(5-amino hexen piperidine carboxy late) can be prepared via a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the desired scale and purity of the product, as well as the availability of starting materials. Recent optimizations have focused on improving reaction yields and reducing environmental impact, aligning with current trends toward sustainable chemistry practices.

The chemical stability and reactivity profile of this compound make it an attractive candidate for further exploration in both academic and industrial settings. Its ability to undergo multiple functional group transformations allows for the creation of diverse derivatives with unique properties. This versatility has been demonstrated in recent studies where researchers have employed this compound to synthesize novel antibiotics, antiviral agents, and anticancer drugs.

In conclusion, tert-butyl 3-(5-amino hexen piperidine carboxy late) (CAS No. 222965794) stands out as a multifaceted organic compound with significant potential across various domains of chemical research. Its unique structure, coupled with its ability to participate in diverse chemical reactions, positions it as an essential building block for future innovations in drug discovery and materials science.